Cas no 2305401-13-0 (N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide)

N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide is a versatile acrylamide derivative featuring a pyrazole-based substituent. Its molecular structure combines the reactivity of the acrylamide group with the stability and functional diversity of the 1-ethyl-1H-pyrazole moiety. This compound is particularly valuable in organic synthesis and polymer chemistry, where it can serve as a monomer or intermediate for designing tailored polymers with specific properties. The presence of the ethyl-substituted pyrazole enhances solubility in organic solvents, facilitating its use in cross-coupling reactions or controlled polymerization processes. Its bifunctional nature allows for further derivatization, making it useful in pharmaceutical and materials science applications.
N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide structure
2305401-13-0 structure
Product Name:N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide
CAS No:2305401-13-0
MF:C9H13N3O
MW:179.219021558762
CID:5412651
PubChem ID:139021115
Update Time:2025-10-29

N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • EN300-7531604
    • N-[(1-ethyl-1H-pyrazol-5-yl)methyl]prop-2-enamide
    • N-[(2-Ethylpyrazol-3-yl)methyl]prop-2-enamide
    • 2305401-13-0
    • Z3066776779
    • N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide
    • Inchi: 1S/C9H13N3O/c1-3-9(13)10-7-8-5-6-11-12(8)4-2/h3,5-6H,1,4,7H2,2H3,(H,10,13)
    • InChI Key: DAKVGORLGASYNR-UHFFFAOYSA-N
    • SMILES: C(NCC1N(CC)N=CC=1)(=O)C=C

Computed Properties

  • Exact Mass: 179.105862047g/mol
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.9Ų

N-[(1-Ethyl-1H-pyrazol-5-yl)methyl]-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2305401-13-0 95.0%
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